Cas no 36404-82-7 (2-octan-2-ylisoindole-1,3-dione)

36404-82-7 structure
Product name:2-octan-2-ylisoindole-1,3-dione
2-octan-2-ylisoindole-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-octan-2-ylisoindole-1,3-dione
- AC1Q6JYO; AC1L5FZL; AR-1C9615; 2-Octylphthalimide; 2-Octylphthalimid; 2-(octan-2-yl)-1h-isoindole-1,3(2h)-dione; NSC20736; NSC127004; N-(2-Octyl)-phthalimid; N-2-Octylphthalimid; N-(1-methyl-heptyl)-phthalimide; CTK5A0885;
- 36404-82-7
- 2-(octan-2-yl)-1h-isoindole-1,3(2h)-dione
- DS-004306
- NSC127004
- NSC20736
- 5440-75-5
- NSC-127004
- NSC-20736
- DTXSID30281204
-
- Inchi: InChI=1S/C16H21NO2/c1-3-4-5-6-9-12(2)17-15(18)13-10-7-8-11-14(13)16(17)19/h7-8,10-12H,3-6,9H2,1-2H3
- InChI Key: XHEHIHZWIAZNFX-UHFFFAOYSA-N
- SMILES: CCCCCCC(C)N1C(=O)C2=CC=CC=C2C1=O
Computed Properties
- Exact Mass: 259.157228913g/mol
- Monoisotopic Mass: 259.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 37.4Ų
2-octan-2-ylisoindole-1,3-dione Related Literature
-
Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
-
Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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